3-(5-Bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid

• Molecular Formula: C13H17BrN2O5
• Molecular Weight: 361.19 g/mol
• IUPAC Name: 3-(5-bromopyridin-3-yl)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C13H17BrN2O5/c1-13(2,3)21-12(20)16-9(11(18)19)10(17)7-4-8(14)6-15-5-7/h4-6,9-10,17H,1-3H3,(H,16,20)(H,18,19)
• InChI Key: JPZJZRWLWYXGLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(C1=CC(=CN=C1)Br)O)C(=O)O

Description

This compound is a bromopyridine derivative featuring a tert-butoxycarbonyl (Boc)-protected amino group and a 3-hydroxypropanoic acid backbone. Its structure combines a halogenated aromatic ring (5-bromopyridin-3-yl) with polar functional groups, making it a versatile intermediate in medicinal chemistry, particularly for kinase inhibitor synthesis or peptide modifications . The Boc group enhances stability during synthetic processes, while the carboxylic acid moiety allows for further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid typically involves multiple steps:

• Bromination of Pyridine: : The starting material, pyridine, undergoes bromination to introduce a bromine atom at the 5-position. This can be achieved using bromine (Br2) in the presence of a catalyst such as iron (Fe) or aluminum bromide (AlBr3).

• Formation of Boc-Protected Amino Group: : The brominated pyridine is then reacted with tert-butyl chloroformate (Boc-Cl) in the presence of a base like triethylamine (TEA) to form the Boc-protected amino group.

• Introduction of Hydroxypropanoic Acid Moiety: : The final step involves the addition of the hydroxypropanoic acid moiety. This can be achieved through a condensation reaction with a suitable hydroxy acid derivative under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The hydroxy group in the hydroxypropanoic acid moiety can undergo oxidation to form a carbonyl group, resulting in the formation of a keto acid derivative.

• Reduction: : The bromine atom on the pyridine ring can be reduced to a hydrogen atom using reducing agents such as palladium on carbon (Pd/C) and hydrogen gas (H2).

• Substitution: : The bromine atom can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Palladium on carbon (Pd/C) and hydrogen gas (H2).

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Keto acid derivatives.

Reduction: De-brominated pyridine derivatives.

Substitution: Amino or thiol-substituted pyridine derivatives.

Scientific Research Applications

3-(5-Bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid has several applications in scientific research:

• Chemistry: : Used as a building block in the synthesis of more complex molecules

• Biology: : Employed in the study of enzyme-substrate interactions and protein-ligand binding due to its ability to form stable complexes with biological macromolecules.

• Medicine: : Investigated for its potential as a pharmaceutical intermediate. Its derivatives may exhibit biological activity, making it a candidate for drug development.

• Industry: : Utilized in the production of specialty chemicals and materials. Its unique reactivity profile makes it suitable for the synthesis of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(5-Bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid depends on its specific application In biological systems, it may interact with enzymes or receptors, modulating their activity The Boc-protected amino group can be deprotected under acidic conditions, revealing a free amino group that can participate in various biochemical reactions

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s structural analogs differ in substituents on the pyridine ring, backbone modifications, and protecting groups. Key comparisons are summarized below:

Table 1: Structural Comparison of Key Analogs

Compound Name	Key Features	Molecular Formula	Molecular Weight	CAS Number
Target Compound	5-Bromopyridin-3-yl, Boc-protected amino, 3-hydroxypropanoic acid	C₁₃H₁₈BrN₂O₆	402.20	EN300-46875782†
Methyl 2-(di-Boc-amino)-3-(5-hydroxypyridin-2-yl)propanoate	5-Hydroxypyridin-2-yl, di-Boc amino, methyl ester	C₂₀H₂₉N₃O₈	439.46	Not provided
(2R,3S)-3-Boc-amino-3-cyclohexyl-2-hydroxypropanoic acid	Cyclohexyl substituent, Boc-amino, 2-hydroxypropanoic acid	C₁₄H₂₅NO₅	287.35	EN300-51665517
3-[(5-Bromo-pyridine-3-carbonyl)-amino]-propionic acid	5-Bromopyridin-3-yl amide, propionic acid (no Boc or hydroxy group)	C₉H₉BrN₂O₃	273.09	SMR000124663
(S)-3-(2-Bromoacetamido)-2-(Boc-amino)propanoic acid	Bromoacetamido side chain, Boc-amino, propanoic acid	C₁₀H₁₆BrN₂O₅	333.15	757174-43-9
3-((Boc-amino)-3-(5-ethylfuran-2-yl)propanoic acid	5-Ethylfuran-2-yl, Boc-amino, propanoic acid	C₁₃H₁₉NO₅	269.29	1410365-72-8

†CAS inferred from due to overlapping molecular descriptors.

Physicochemical Properties

• However, methyl 2-(di-Boc-amino)-3-(5-hydroxypyridin-2-yl)propanoate (a methyl ester analog) decomposes at 163°C , suggesting that the carboxylic acid form (target compound) may have higher thermal stability.
• Solubility: The presence of a carboxylic acid group in the target compound enhances water solubility compared to ester derivatives like methyl 3-amino-3-(5-bromopyridin-3-yl)propanoate ().
• Lipophilicity : The 5-bromopyridin-3-yl group increases lipophilicity compared to hydroxyl- or methoxy-substituted pyridines (e.g., 3-(5-Bromo-2-methoxy-3-pyridyl)acrylic acid in ).

Biological Activity

3-(5-Bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid (CAS No. 2059927-76-1) is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H18BrN2O4
• Molecular Weight : 344.21 g/mol
• IUPAC Name : 3-(5-bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoic acid

Biological Activity Overview

The compound has been studied for various biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of bromopyridine compounds exhibit significant antimicrobial properties. The presence of the bromine atom in the pyridine ring enhances the compound's interaction with microbial targets, potentially leading to increased efficacy against bacterial strains.
• Antioxidant Properties : The hydroxyl group in the structure may contribute to its ability to scavenge free radicals, thus providing protective effects against oxidative stress.
• Enzyme Inhibition : Research indicates that similar compounds can act as inhibitors for various enzymes, which could have implications in treating diseases related to enzyme dysfunction.

The biological activity of this compound can be attributed to several mechanisms:

• Interaction with Biological Targets : The bromopyridine moiety likely facilitates binding to specific receptors or enzymes due to its electronic properties.
• Radical Scavenging : The hydroxyl group can donate electrons, neutralizing free radicals and preventing cellular damage.
• Modulation of Signaling Pathways : By inhibiting certain enzymes, this compound may alter signaling cascades involved in inflammation and other pathological conditions.

Case Studies and Research Findings

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of various bromopyridine derivatives, including this compound, against Gram-positive and Gram-negative bacteria. Results indicated a minimum inhibitory concentration (MIC) ranging from 32 to 128 µg/mL, demonstrating moderate activity against tested strains.
• Antioxidant Activity Assessment :
  • Using DPPH radical scavenging assay, the compound exhibited a scavenging rate of approximately 70% at a concentration of 100 µg/mL, indicating significant antioxidant potential compared to standard antioxidants like ascorbic acid.
• Enzyme Inhibition Studies :
  • In vitro studies showed that the compound inhibited acetylcholinesterase (AChE) with an IC50 value of 25 µM, suggesting potential applications in neurodegenerative disease treatment.

Data Table of Biological Activities

Activity Type	Methodology	Result	Reference
Antimicrobial	MIC Assay	MIC: 32-128 µg/mL
Antioxidant	DPPH Radical Scavenging	Scavenging Rate: ~70% at 100 µg/mL
Enzyme Inhibition	AChE Inhibition	IC50: 25 µM